3-fluoro-N'-(2,4,6-tribromo-3-hydroxybenzylidene)benzohydrazide

• IUPAC Name: 3-fluoro-N-[(E)-(2,4,6-tribromo-3-hydroxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C14H8Br3FN2O2/c15-10-5-11(16)13(21)12(17)9(10)6-19-20-14(22)7-2-1-3-8(18)4-7/h1-6,21H,(H,20,22)/b19-6+
• InChI Key: ZENZECGEVZFEMR-KPSZGOFPSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NN=CC2=C(C(=C(C=C2Br)Br)O)Br
• Isomeric SMILES: C1=CC(=CC(=C1)F)C(=O)N/N=C/C2=C(C(=C(C=C2Br)Br)O)Br
• Molecular Formula: C14H8Br3FN2O2
• Molecular Weight: 494.94 g/mol

Description

The compound is a derivative of benzohydrazide, which is a type of organic compound that contains a carbonyl group (C=O) adjacent to a hydrazide group (N-NH2). The “3-fluoro” part suggests a fluorine atom attached to the third carbon in the benzene ring, and the “2,4,6-tribromo-3-hydroxybenzylidene” part suggests a benzene ring with bromine atoms at the 2nd, 4th, and 6th positions and a hydroxy group (-OH) at the 3rd position.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the appropriate benzene derivative, then introducing the bromine and hydroxy groups through substitution reactions, followed by the introduction of the hydrazide group.

Molecular Structure Analysis

The molecular structure would be characterized by the benzene rings, the presence of the halogens (bromine and fluorine), and the hydrazide group. The exact structure would depend on the specific locations of these groups on the rings.

Chemical Reactions Analysis

As for chemical reactions, benzohydrazides are known to undergo a variety of reactions, including condensation with aldehydes and ketones to form hydrazones.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the halogens and the hydrazide group. For example, it would likely have a relatively high molecular weight due to the bromine atoms, and the presence of the polar hydrazide group could influence its solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many hydrazide derivatives are studied for their potential biological activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on several factors, including its specific physical and chemical properties, how it is used, and how it is handled. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its reactivity, and evaluation of its potential uses.